![molecular formula C13H12Cl2F3N5O B2750757 2-(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)-2-methyl-N-[3-(trifluoromethyl)phenyl]-1-hydrazinecarboxamide CAS No. 318284-28-5](/img/structure/B2750757.png)
2-(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)-2-methyl-N-[3-(trifluoromethyl)phenyl]-1-hydrazinecarboxamide
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Description
2-(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)-2-methyl-N-[3-(trifluoromethyl)phenyl]-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C13H12Cl2F3N5O and its molecular weight is 382.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Analgesic Activity : A study focused on the synthesis of new pyrazoles and triazoles bearing a dibromo-methylquinazoline moiety, exploring their potential analgesic activities. The synthesized compounds demonstrated varied analgesic effects, showcasing the utility of such chemical frameworks in medicinal chemistry (Saad, Osman, & Moustafa, 2011).
Antimicrobial Activities : Another research initiative synthesized thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety, evaluating their antimicrobial properties. Some of these compounds exhibited promising activities, indicating their potential in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Antiavian Influenza Virus Activity : Benzamide-based aminopyrazoles and their derivatives were synthesized and tested for their activity against the H5N1 influenza virus. Select compounds demonstrated significant antiviral activities, highlighting the chemical class's relevance in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).
Chemical Synthesis Techniques
- Trifluoromethylated Pyrazoles Synthesis : Research on the cyclocondensation of monosubstituted hydrazines with trifluoromethylenaminones produced pyrazoles with trifluoromethyl groups. This study illustrates advanced synthetic routes to introduce trifluoromethyl groups into pyrazoles, enhancing their chemical diversity (Touzot, Soufyane, Berber, Toupet, & Mirand, 2004).
Properties
IUPAC Name |
1-[(4,5-dichloro-2-methylpyrazol-3-yl)-methylamino]-3-[3-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12Cl2F3N5O/c1-22-11(9(14)10(15)20-22)23(2)21-12(24)19-8-5-3-4-7(6-8)13(16,17)18/h3-6H,1-2H3,(H2,19,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDDFJYGUWSNGOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)Cl)Cl)N(C)NC(=O)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12Cl2F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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